Cas no 1083-09-6 (Benzeneethanamine,2,4,5-trimethoxy-a-methyl-)

• Product Name: Benzeneethanamine,2,4,5-trimethoxy-a-methyl-
• CAS No: 1083-09-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 209822
• PubChem ID: 31014
• Update Time: 2025-04-19

Benzeneethanamine,2,4,5-trimethoxy-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2,4,5-trimethoxy-a-methyl-
• 2,4,5-TRIMETHOXYAMPHETAMIN
• 2,4,5-Trimethoxyamphetamine
• 2,4,5-TMA
• 2,4,5-trimethoxyphenylisopropylamine
• TMA-2
• DL-2,4,5-TRIMETHOXYAMPHETAMINE
• 713Z3SL0TJ
• 1-(2,4,5-trimethoxyphenyl)propan-2-amine
• CHEMBL8389
• 1-Methyl-2-(2,4,5-trimethoxyphenyl)ethylamine #
• 22199-15-1
• TVSIMAWGATVNGK-UHFFFAOYSA-N
• DTXSID00874364
• Benzeneethanamine, 2,4,5-trimethoxy-alpha-methyl-, (+-)-
• Benzeneethanamine, 2,4,5-trimethoxy-.alpha.-methyl-
• Benzeneethanamine,2,4,5-trimethoxy-.alpha.-methyl-(.+/-.)-
• 1-Methyl-2-(2,4,5-trimethoxy-phenyl)-ethylamine
• SCHEMBL398580
• BAA08309
• J13.143A
• NS00017333
• PD020028
• Phenethylamine, alpha-methyl-2,4,5-trimethoxy-
• BDBM50005253
• Phenethylamine, 2,4,5-trimethoxy-alpha-methyl-
• UNII-713Z3SL0TJ
• 1083-09-6
• (+/-)-1-(2,4,5-TRIMETHOXYPHENYL)-2-AMINOPROPANE
• 2,4,5-Trimethoxy-alpha-methylbenzeneethanamine
• 2,4,5-Trimethoxy-.alpha.-methylphenethylamine
• 2,4,5-TRIMETHOXYAMPHETAMINE, DL-
• Phenethylamine, .alpha.-methyl-2,4,5-trimethoxy-
• 2,4,5-Trimethoxy-alpha-methylphenethylamine
• Phenethylamine, 2,4,5-trimethoxy-.alpha.-methyl-
• AKOS000161117
• 1-Methyl-2-(2,4,5-trimethoxy-phenyl)-ethylamine(2,4,5-TMA)
• (+/-)1-Methyl-2-(2,4,5-trimethoxy-phenyl)-ethylamine

• Inchi： 1S/C12H19NO3/c1-8(13)5-9-6-11(15-3)12(16-4)7-10(9)14-2/h6-8H,5,13H2,1-4H3
• InChI Key： TVSIMAWGATVNGK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1CC(C)N)OC)OC

Computed Properties

• Exact Mass: 225.13600
• Monoisotopic Mass: 225.136493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.7

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 329.5±37.0 °C at 760 mmHg
• Flash Point: 155.0±20.2 °C
• Refractive Index: 1.519
• PSA: 53.71000
• LogP: 2.30240
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzeneethanamine,2,4,5-trimethoxy-a-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives